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Compound of Interest

Compound Name: Sequosempervirin B

Cat. No.: B566232

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sequosempervirin B is a naturally occurring norlignan isolated from the branches and leaves
of the coast redwood, Sequoia sempervirens. As a member of the lignan family of
phytochemicals, it has garnered interest for its potential biological activities. This technical
guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data for Sequosempervirin B, based on the seminal work of Zhang et al.
(2005) published in Chemistry & Biodiversity.[1] The structural elucidation of this compound
was primarily achieved through high-resolution mass spectrometry (HR-MS) and a combination
of one- and two-dimensional NMR techniques.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is a critical tool for determining the elemental composition
of a molecule with high accuracy. For Sequosempervirin B, HR-MS provides the precise
mass, which in conjunction with other spectroscopic data, confirms its molecular formula.

Table 1: High-Resolution Mass Spectrometry (HR-MS) Data for Sequosempervirin B
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Parameter Value

Molecular Formula C18H2005
lonization Mode ESI-MS

Observed m/z [M+Na]* 339.1209
Calculated m/z [M+Na]* 339.1208

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The chemical shifts (&) are reported in parts per million (ppm) and the coupling
constants (J) are in Hertz (Hz). The assignments are based on a combination of H NMR, 13C
NMR, COSY, HSQC, and HMBC experiments.

1H NMR Data

Table 2: 1H NMR Spectroscopic Data for Sequosempervirin B (500 MHz, CDsOD)
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Position o (ppm) Multiplicity J (Hz)
2 6.85 d 1.8

5 6.75 d 8.1

6 6.93 dd 8.1,1.8
7 4.88 d 7.9

8 3.51 m

9 3.75 dd 10.8, 4.8
3.65 dad 10.8, 6.2

2' 6.81 d 19

5' 6.73 d 8.0

6' 6.67 dd 8.0,1.9
7 4.18 d 6.5

8' 2.95 m

9' 1.05 d 6.8
3-OCHs 3.86 S

3'-OCHs 3.84 S

13C NMR Data

Table 3: 3C NMR Spectroscopic Data for Sequosempervirin B (125 MHz, CD30D)
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Position o (ppm)
1 134.4
2 111.9
3 149.2
4 146.8
5 116.3
6 121.5
7 88.1
8 53.2
9 65.1
1 135.7
2' 112.4
3 148.9
4 146.3
5' 115.8
6' 120.1
7 84.5
8' 47.6
9 13.9
3-OCHs 56.5
3'-OCHs 56.4

Experimental Protocols

The following are the general experimental methodologies employed for the acquisition of the
spectroscopic data for Sequosempervirin B.
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High-Resolution Mass Spectrometry (HR-MS)

e Instrument: Bruker APEX Il FT-ICR mass spectrometer
« lonization: Electrospray ionization (ESI), positive ion mode
e Sample Preparation: The purified compound was dissolved in methanol.

o Data Acquisition: Data was acquired over a mass range sufficient to include the [M+Na]* ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e Instrument: Bruker DRX-500 spectrometer

e Solvent: Methanol-ds (CDsOD)

« Temperature: Room temperature

¢ H NMR: Acquired at 500 MHz.

e 13C NMR: Acquired at 125 MHz.

e 2D NMR: Standard pulse sequences were used for COSY (Correlation Spectroscopy),
HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple
Bond Correlation) experiments to establish proton-proton and proton-carbon correlations.

Visualizations
Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the isolation and spectroscopic
analysis of Sequosempervirin B.

Sequoia sempervirens Extraction Chromatographic Separation Pure Sequosempenvirin B
(Branches and Leaves) (e.g., with acetone/methanol) (e.g., Silica Gel, Sephadex) a P

Structure Elucidation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b566232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Sequosempervirin B.

Logical Relationship of Spectroscopic Data
Interpretation

The following diagram illustrates the logical flow of how different spectroscopic data are
integrated to determine the final structure of Sequosempervirin B.
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Caption: Integration of spectroscopic data for the structural determination of
Sequosempervirin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Sequosempervirin B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566232#spectroscopic-data-of-sequosempervirin-b-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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